Cas no 89150-33-4 (Oxazole, 4-(4-chlorophenyl)-2-ethyl-5-methyl-)

Oxazole, 4-(4-chlorophenyl)-2-ethyl-5-methyl- structure
89150-33-4 structure
Product Name:Oxazole, 4-(4-chlorophenyl)-2-ethyl-5-methyl-
CAS No:89150-33-4
MF:C12H12ClNO
MW:221.682782173157
CID:610428
PubChem ID:23316581
Update Time:2025-04-19

Oxazole, 4-(4-chlorophenyl)-2-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 4-(4-chlorophenyl)-2-ethyl-5-methyl-
    • 4-(4-chlorophenyl)-2-ethyl-5-methyl-1,3-oxazole
    • 89150-33-4
    • JQFNKZOMRMAVFN-UHFFFAOYSA-N
    • DTXSID10632795
    • SCHEMBL10832467
    • 2-Ethyl-4-(4-chlorophenyl)-5-methyloxazole
    • Inchi: 1S/C12H12ClNO/c1-3-11-14-12(8(2)15-11)9-4-6-10(13)7-5-9/h4-7H,3H2,1-2H3
    • InChI Key: JQFNKZOMRMAVFN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=C(C)OC(CC)=N1

Computed Properties

  • Exact Mass: 221.0607417g/mol
  • Monoisotopic Mass: 221.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26Ų
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